molecular formula C11H15ClFNO2 B6231282 methyl 3-amino-3-(2-fluorophenyl)butanoate hydrochloride CAS No. 2758002-78-5

methyl 3-amino-3-(2-fluorophenyl)butanoate hydrochloride

Cat. No. B6231282
CAS RN: 2758002-78-5
M. Wt: 247.7
InChI Key:
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Description

Methyl 3-amino-3-(2-fluorophenyl)butanoate hydrochloride, also known as Methyl 3-amino-3-(2-fluorophenyl)butanoic acid hydrochloride, is a chemical compound used in a wide range of research applications. It is a white, crystalline solid with a molecular weight of 286.72 g/mol and a melting point of 115-117°C. This compound is soluble in water and alcohols, and is used in a variety of scientific and industrial applications.

Scientific Research Applications

Methyl 3-amino-3-(2-fluorophenyl)butanoate hydrochloride 3-amino-3-(2-fluorophenyl)butanoate hydrochloride is used in a variety of scientific research applications. It is used as an intermediate in the synthesis of various drugs and pharmaceuticals, such as anti-inflammatory agents and anticonvulsants. It is also used as a reagent in the synthesis of fluorescent dyes and other organic compounds. Additionally, it is used in the synthesis of polymers and other materials for research and industrial applications.

Mechanism of Action

Methyl 3-amino-3-(2-fluorophenyl)butanoate hydrochloride 3-amino-3-(2-fluorophenyl)butanoate hydrochloride is an organic compound that acts as a proton donor and base. It is believed to interact with a variety of substrates, including proteins and other organic molecules, to form a variety of products. The exact mechanism of action is not fully understood, but it is believed to involve the formation of hydrogen bonds and other interactions between the compound and its substrate.
Biochemical and Physiological Effects
This compound 3-amino-3-(2-fluorophenyl)butanoate hydrochloride has not been extensively studied in terms of its biochemical and physiological effects. However, it is believed to have some effects on the body, such as an anti-inflammatory action and an ability to modulate certain enzymes. It is also believed to have an effect on the central nervous system, though the exact mechanism is not yet known.

Advantages and Limitations for Lab Experiments

Methyl 3-amino-3-(2-fluorophenyl)butanoate hydrochloride 3-amino-3-(2-fluorophenyl)butanoate hydrochloride is a useful reagent in laboratory experiments due to its high solubility and low cost. It is also easy to handle and store, making it suitable for a variety of applications. However, it is important to note that this compound is a strong base and can be corrosive if handled improperly. Additionally, it should be handled with proper safety precautions due to its potential toxicity.

Future Directions

The potential applications of methyl 3-amino-3-(2-fluorophenyl)butanoate hydrochloride 3-amino-3-(2-fluorophenyl)butanoate hydrochloride are vast and far-reaching. Further research is needed to better understand its biochemical and physiological effects, as well as its potential uses in drug and pharmaceutical synthesis. Additionally, further research is needed to understand its role in the synthesis of polymers and other materials. Finally, further research is needed to explore its potential applications in the medical and industrial fields.

Synthesis Methods

Methyl 3-amino-3-(2-fluorophenyl)butanoate hydrochloride 3-amino-3-(2-fluorophenyl)butanoate hydrochloride can be synthesized by a multistep reaction. The first step is to react 2-fluorophenylacetonitrile with ethyl chloroformate to form ethyl 2-fluorophenylacetate. This is followed by the addition of methylamine to form methyl 3-amino-3-(2-fluorophenyl)butanoate. Finally, the product is hydrolyzed with hydrochloric acid to form this compound.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-amino-3-(2-fluorophenyl)butanoate hydrochloride involves the reaction of 2-fluorobenzaldehyde with ethyl acetoacetate to form ethyl 3-(2-fluorophenyl)-3-oxopropanoate. This intermediate is then reacted with methylamine to form methyl 3-amino-3-(2-fluorophenyl)propanoate, which is subsequently esterified with butyric anhydride to form methyl 3-amino-3-(2-fluorophenyl)butanoate. The final step involves the addition of hydrochloric acid to the ester to form the hydrochloride salt of the compound.", "Starting Materials": [ "2-fluorobenzaldehyde", "ethyl acetoacetate", "methylamine", "butyric anhydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2-fluorobenzaldehyde with ethyl acetoacetate in the presence of a base catalyst to form ethyl 3-(2-fluorophenyl)-3-oxopropanoate.", "Step 2: Reaction of ethyl 3-(2-fluorophenyl)-3-oxopropanoate with methylamine in the presence of a reducing agent to form methyl 3-amino-3-(2-fluorophenyl)propanoate.", "Step 3: Esterification of methyl 3-amino-3-(2-fluorophenyl)propanoate with butyric anhydride in the presence of a base catalyst to form methyl 3-amino-3-(2-fluorophenyl)butanoate.", "Step 4: Addition of hydrochloric acid to methyl 3-amino-3-(2-fluorophenyl)butanoate to form the hydrochloride salt of the compound." ] }

CAS RN

2758002-78-5

Molecular Formula

C11H15ClFNO2

Molecular Weight

247.7

Purity

95

Origin of Product

United States

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